Cas no 2229112-30-3 (1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2229112-30-3
• MF: C₉H₁₀BrF₂NS
• MW: 282.148207187653
• CID: 6235444
• PubChem ID: 165733497
• Update Time: 2025-11-05

1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutylmethanamine
• [1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutyl]methanamine
• EN300-1949368
• 2229112-30-3

• Inchi： 1S/C9H10BrF2NS/c10-6-1-7(14-2-6)8(5-13)3-9(11,12)4-8/h1-2H,3-5,13H2
• InChI Key： WAESJGWRHAVCEX-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 280.96854g/mol
• Monoisotopic Mass: 280.96854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutylmethanamine

Research Briefing on 1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutylmethanamine (CAS: 2229112-30-3)

1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutylmethanamine (CAS: 2229112-30-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a bromothiophene moiety and a difluorocyclobutyl group, is being explored for its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for drug development.

The synthesis of 1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutylmethanamine involves a multi-step process that ensures high purity and yield. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo. The bromothiophene moiety is particularly noteworthy for its role in enhancing the compound's binding affinity to specific biological targets.

Pharmacological evaluations of 1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutylmethanamine have revealed its activity against a range of biological targets, including enzymes and receptors implicated in various diseases. Preliminary in vitro studies suggest that the compound exhibits moderate to high potency, with IC50 values in the nanomolar range for certain targets. These findings are supported by molecular docking studies, which indicate that the compound's unique structure allows for optimal interactions with active sites of target proteins.

One of the most promising aspects of this compound is its potential application in the treatment of neurological disorders. Recent research has demonstrated its ability to modulate neurotransmitter systems, particularly those involving glutamate and GABA receptors. This modulation could have implications for conditions such as epilepsy, anxiety, and neurodegenerative diseases. Additionally, the compound's difluorocyclobutyl group has been shown to enhance its blood-brain barrier permeability, a desirable property for CNS-targeted therapeutics.

Despite these encouraging results, further studies are needed to fully elucidate the compound's pharmacokinetic and toxicological profiles. Current research is focused on optimizing its formulation to improve bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-(4-bromothiophen-2-yl)-3,3-difluorocyclobutylmethanamine represents a significant advancement in the field of medicinal chemistry. Its unique structural attributes and promising pharmacological properties make it a compound of great interest for future drug discovery efforts. Continued research will be essential to unlock its full therapeutic potential and address the challenges associated with its development.